Cas no 62246-98-4 (Methanone, (3,4-dichlorophenyl)-4-pyridinyl-)
62246-98-4 structure
Product Name:Methanone, (3,4-dichlorophenyl)-4-pyridinyl-
CAS No:62246-98-4
MF:C12H7Cl2NO
MW:252.096081018448
CID:452619
PubChem ID:599203
Update Time:2025-04-19
Methanone, (3,4-dichlorophenyl)-4-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (3,4-dichlorophenyl)-4-pyridinyl-
- (3,4-dichlorophenyl)-pyridin-4-ylmethanone
- MYNUUPOPJUCZCU-UHFFFAOYSA-N
- 3,4-Dichlorophenyl-4-pyridyl ketone
- 62246-98-4
- AKOS000280011
- DTXSID00344759
- (3,4-Dichlorophenyl)(4-pyridinyl)methanone #
- SCHEMBL11639337
-
- Inchi: 1S/C12H7Cl2NO/c13-10-2-1-9(7-11(10)14)12(16)8-3-5-15-6-4-8/h1-7H
- InChI Key: MYNUUPOPJUCZCU-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(C1C=CN=CC=1)=O)Cl
Computed Properties
- Exact Mass: 250.99061
- Monoisotopic Mass: 250.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
Methanone, (3,4-dichlorophenyl)-4-pyridinyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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